![molecular formula C7H4N2O2 B1240845 4-Diazoniobenzoate](/img/structure/B1240845.png)
4-Diazoniobenzoate
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Overview
Description
4-diazoniobenzoate is the aromatic diazonium ion that is diazotised 4-aminobenzoic acid. It has a role as a hapten. It derives from a benzoate.
Scientific Research Applications
Cancer Research : Diazonium ions, such as those derived from benzenediazonium, have been studied for their potential role in tumorigenesis. For instance, 4-(Hydroxymethyl-benzenediazonium tetrafluoroborate was found to induce stomach tumors in mice (Tóth, Nagel, & Ross, 1982).
Biochemistry : Diazonium compounds like 4-carbamoylbenzenediazonium chloride have been used to study enzyme inhibition. This compound binds covalently to DNA, affecting the activity of specific enzymes (Mclick, Bauer, Hakam, & Kun, 1987).
Environmental Chemistry : Diazonium ions interact with environmental contaminants like sulfamethoxazole, a common antibiotic, leading to the formation of transformation products (Nödler, Licha, Barbieri, & Pérez, 2012).
Material Science : In material science, diazonium salts are used for surface modification of materials like carbon. Studies have shown their application in electrochemical reduction processes (Brooksby & Downard, 2004) and in the creation of stable layers on electrodes for sensing applications (Liu, Böcking, & Gooding, 2007).
Pharmacology : Diazonium compounds have also been studied for their pharmacological effects, such as their actions on guinea pig atria (Iwata, Yamamoto, & Oka, 1968).
Biotechnology : For biotechnological applications, diazonium salts have been employed for the immobilization of enzymes on carbon surfaces, as demonstrated in studies involving glucose oxidase (Bourdillon, Delamar, Demaille, Hitmi, Moiroux, & Pinson, 1992).
Nanotechnology : Diazonium compounds have been integral in nanotechnology research, particularly in the functionalization of materials like carbon nanotubes and graphene for various applications (Strano et al., 2003); (Hadad et al., 2014).
Antimicrobial Research : In antimicrobial research, diazonium compounds have been synthesized for their potential use in stabilizing metal nanoparticles with antimicrobial properties (Kawai et al., 2012).
Protein Chemistry : Diazonium salts like 4-Formylbenzene diazonium hexafluorophosphate have been explored for selective protein modification (Gavrilyuk et al., 2012).
Electrochemistry : They are also used in electrochemistry, for instance, in the modification of electrode materials for heavy metal detection (Fan et al., 2009).
Properties
Molecular Formula |
C7H4N2O2 |
---|---|
Molecular Weight |
148.12 g/mol |
IUPAC Name |
4-diazoniobenzoate |
InChI |
InChI=1S/C7H4N2O2/c8-9-6-3-1-5(2-4-6)7(10)11/h1-4H |
InChI Key |
JYIPBOWHXAOZII-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1C(=O)[O-])[N+]#N |
synonyms |
4-azobenzoate p-azobenzoate para-azobenzoate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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